5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(4-fluorobenzyl)furan-2-carboxamide

• IUPAC Name: 5-[cyclopropyl(furan-2-ylmethyl)sulfamoyl]-N-[(4-fluorophenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C20H19FN2O5S/c21-15-5-3-14(4-6-15)12-22-20(24)18-9-10-19(28-18)29(25,26)23(16-7-8-16)13-17-2-1-11-27-17/h1-6,9-11,16H,7-8,12-13H2,(H,22,24)
• InChI Key: QACANAWXFHFNPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=CO2)S(=O)(=O)C3=CC=C(O3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C20H19FN2O5S
• Molecular Weight: 418.4 g/mol

Description

5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(4-fluorobenzyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H19FN2O5S and its molecular weight is 418.44. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Furan derivatives have been utilized as catalysts or in catalytic processes for the synthesis of valuable chemical products. For instance, magnetic nanoparticles functionalized with sulfamic acid derivatives have shown high catalytic activity in the synthesis of furan-2(5H)-one derivatives, demonstrating good recoverability and reusability, alongside clean production in short reaction times (Khodaei, Alizadeh, & Haghipour, 2018).

Antiviral Activity

Furan-carboxamide derivatives have been identified as potent inhibitors of the H5N1 influenza virus. Structure-activity relationship studies highlight the significance of the furan moiety in enhancing antiviral activity (Yongshi et al., 2017).

Synthetic Methodologies

Furan derivatives are key intermediates in synthetic chemistry, enabling the construction of complex molecules. For example, Doyle-Kirmse reactions involving furan carbenoids and allylic sulfides lead to furan-containing sulfides, showcasing the versatility of furan derivatives in organic synthesis (Kato et al., 2003).

Drug Metabolism

Furan derivatives have been explored as substrates or inhibitors in drug metabolism studies. A study on a benzyloxy-substituted lactone cyclooxygenase-2 inhibitor revealed its utility as a selective fluorescent probe for CYP3A activity in hepatocytes, showcasing the role of furan derivatives in assessing drug metabolism (Nicoll-Griffith et al., 2004).

Pro-Drug Systems

The nitrofuran-2-ylmethyl group has been investigated as a bioreductively activated pro-drug system, aiming for the selective release of therapeutic drugs in hypoxic solid tumors. This research highlights the potential of furan derivatives in developing targeted cancer therapies (Berry et al., 1997).

Antibacterial Applications

Furan derivatives have also shown promise in antibacterial applications. Carboxamides and their metal complexes, including furan-based compounds, have been characterized for their antibacterial activities against E. coli, presenting a potential avenue for developing new antibacterial agents (Aktan, Gündüzalp, & Özmen, 2017).